Cas no 155868-96-5 (4H-1,3-Dioxino[5,4-d]pyrimidine(9CI))

4H-1,3-Dioxino[5,4-d]pyrimidine(9CI) structure
155868-96-5 structure
Product Name:4H-1,3-Dioxino[5,4-d]pyrimidine(9CI)
CAS No:155868-96-5
MF:C6H6N2O2
MW:138.124041080475
CID:107179
PubChem ID:57370171
Update Time:2025-04-18

4H-1,3-Dioxino[5,4-d]pyrimidine(9CI) Chemical and Physical Properties

Names and Identifiers

    • 4H-1,3-Dioxino[5,4-d]pyrimidine(9CI)
    • 4H-[1,3]dioxino[5,4-d]pyrimidine
    • DTXSID40724612
    • 155868-96-5
    • 2H,4H-[1,3]Dioxino[5,4-d]pyrimidine
    • 4H-1,3-Dioxino[5,4-d]pyrimidine (9CI)
    • Inchi: 1S/C6H6N2O2/c1-6-5(8-3-7-1)2-9-4-10-6/h1,3H,2,4H2
    • InChI Key: KYCNVDPCMJEXCO-UHFFFAOYSA-N
    • SMILES: O1COC2C=NC=NC=2C1

Computed Properties

  • Exact Mass: 138.04298
  • Monoisotopic Mass: 138.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 44.2Ų

Experimental Properties

  • PSA: 44.24
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.